Cas no 946237-87-2 (4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(4-chlorobenzenesulfonyl)piperidine)

• Product Name: 4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(4-chlorobenzenesulfonyl)piperidine
• CAS No: 946237-87-2
• MF: C₂₀H₁₈ClN₃O₅S
• MW: 447.892022609711
• CID: 5442768
• PubChem ID: 42585114
• Update Time: 2025-08-05

4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(4-chlorobenzenesulfonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-[3-(1,3-Benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1-[(4-chlorophenyl)sulfonyl]piperidine
• F3222-2716
• 3-(benzo[d][1,3]dioxol-5-yl)-5-(1-((4-chlorophenyl)sulfonyl)piperidin-4-yl)-1,2,4-oxadiazole
• VU0514380-1
• 3-(1,3-benzodioxol-5-yl)-5-[1-(4-chlorophenyl)sulfonylpiperidin-4-yl]-1,2,4-oxadiazole
• 946237-87-2
• 4-[3-(2H-1,3-BENZODIOXOL-5-YL)-1,2,4-OXADIAZOL-5-YL]-1-(4-CHLOROBENZENESULFONYL)PIPERIDINE
• AKOS021723153
• 4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(4-chlorobenzenesulfonyl)piperidine

• Inchi： 1S/C20H18ClN3O5S/c21-15-2-4-16(5-3-15)30(25,26)24-9-7-13(8-10-24)20-22-19(23-29-20)14-1-6-17-18(11-14)28-12-27-17/h1-6,11,13H,7-10,12H2
• InChI Key： FLWYKDNJQZNBQR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(N1CCC(C2=NC(C3=CC=C4C(=C3)OCO4)=NO2)CC1)(=O)=O

Computed Properties

• Exact Mass: 447.0655696g/mol
• Monoisotopic Mass: 447.0655696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.460±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 626.1±65.0 °C(Predicted)
• pka: -1.12±0.50(Predicted)

Additional information on 4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(4-chlorobenzenesulfonyl)piperidine

4-3-(2H-1,3-Benzodioxol-5-yl)-1,2,4-Oxadiazol-5-yl-1-(4-Chlorobenzenesulfonyl)Piperidine: A Comprehensive Overview

The compound with CAS No. 946237-87-2, known as 4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(4-chlorobenzenesulfonyl)piperidine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which integrates multiple functional groups and heterocyclic systems, making it a promising candidate for various therapeutic applications.

At its core, the molecule features a piperidine ring system, a six-membered saturated cyclic amine that serves as a versatile scaffold for drug design. Attached to this piperidine ring is a benzenesulfonyl group at the 4-chloro position, which contributes to the molecule's hydrophilic properties and potential bioavailability. The sulfonyl group is a common motif in pharmaceuticals due to its ability to enhance solubility and stability.

One of the most intriguing aspects of this compound is the presence of a benzodioxole moiety. The benzodioxole ring system is known for its aromatic stability and ability to participate in hydrogen bonding, which can significantly influence the molecule's pharmacokinetic properties. In this compound, the benzodioxole is fused with an oxadiazole ring system at the 5-position, creating a bicyclic structure that adds complexity and potential functionality to the molecule.

The oxadiazole group is a five-membered heterocycle containing two nitrogen atoms and one oxygen atom. This group is known for its ability to act as an electron-deficient heterocycle, making it a valuable component in drug design for interactions with various biological targets such as enzymes or receptors. The combination of oxadiazole with other functional groups in this compound suggests potential applications in kinase inhibition or other enzyme-targeting therapies.

Recent studies have highlighted the importance of such multi-functional compounds in addressing complex biological targets. For instance, researchers have demonstrated that molecules incorporating both aromatic heterocycles and sulfonyl groups can exhibit potent inhibitory activity against certain protein kinases involved in cancer pathways. This makes 4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-piperidine derivatives particularly promising candidates for anti-cancer drug development.

In addition to its therapeutic potential, this compound also presents challenges in terms of synthesis and optimization. The construction of such a complex molecule requires advanced synthetic techniques and precise control over reaction conditions to ensure high yields and purity. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to streamline the production process.

From an analytical standpoint, the characterization of this compound has been facilitated by modern spectroscopic techniques such as NMR (nuclear magnetic resonance) and mass spectrometry (MS). These methods have provided critical insights into the molecule's structural integrity and purity levels during development.

In summary, CAS No. 946237-87-2, or 4-(3-(2H-benzo[d][1,3]dioxolyl)-1H-pyrimidinyl)-N'-(chlorobenzenesulfonyl)piperidine, represents a cutting-edge advancement in medicinal chemistry. Its unique combination of functional groups and heterocyclic systems positions it as a strong candidate for future therapeutic interventions across various disease areas.